Cas no 2751614-75-0 ((4-chloro-2-methoxyphenyl)methanamine hydrochloride)

• Product Name: (4-chloro-2-methoxyphenyl)methanamine hydrochloride
• CAS No: 2751614-75-0
• MF: C₈H₁₁Cl₂NO
• MW: 208.085040330887
• CID: 5917621
• PubChem ID: 165798385
• Update Time: 2025-11-01

(4-chloro-2-methoxyphenyl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(4-chloro-2-methoxyphenyl)methanamine hydrochloride
• (4-chloro-2-methoxyphenyl)methanamine hydrochloride
• EN300-19082358
• 2751614-75-0

• Inchi： 1S/C8H10ClNO.ClH/c1-11-8-4-7(9)3-2-6(8)5-10;/h2-4H,5,10H2,1H3;1H
• InChI Key： FBBOXHPCLAYPJE-UHFFFAOYSA-N
• SMILES： C(C1C=CC(Cl)=CC=1OC)N.Cl

Computed Properties

• Exact Mass: 207.0217694g/mol
• Monoisotopic Mass: 207.0217694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Additional information on (4-chloro-2-methoxyphenyl)methanamine hydrochloride

Research Brief on (4-chloro-2-methoxyphenyl)methanamine Hydrochloride (CAS: 2751614-75-0): Recent Advances and Applications

The compound (4-chloro-2-methoxyphenyl)methanamine hydrochloride (CAS: 2751614-75-0) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological properties, and emerging therapeutic uses. Recent studies highlight its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of central nervous system (CNS) targeting agents and antimicrobial compounds.

A 2023 study published in the Journal of Medicinal Chemistry explored the structural optimization of (4-chloro-2-methoxyphenyl)methanamine hydrochloride derivatives for enhanced blood-brain barrier permeability. The research demonstrated that modifications at the methoxy and chloro positions significantly influenced the compound's pharmacokinetic profile, with certain derivatives showing promising results in preclinical models of neurodegenerative diseases. These findings underscore the compound's versatility as a scaffold for CNS drug development.

In the realm of antimicrobial research, a team from the University of Cambridge reported novel applications of this compound in combating drug-resistant bacterial strains. Their work, published in ACS Infectious Diseases (2024), revealed that (4-chloro-2-methoxyphenyl)methanamine hydrochloride derivatives exhibited potent activity against methicillin-resistant Staphylococcus aureus (MRSA) by disrupting bacterial cell wall synthesis. The study identified specific structural features that correlate with antimicrobial efficacy, providing valuable insights for future antibiotic design.

From a synthetic chemistry perspective, advancements in the production of (4-chloro-2-methoxyphenyl)methanamine hydrochloride have been achieved through green chemistry approaches. A 2024 Organic Process Research & Development article detailed an environmentally friendly synthesis route that reduces hazardous byproducts while maintaining high yield (82%) and purity (>99%). This development addresses both economic and sustainability concerns in pharmaceutical manufacturing.

The compound's mechanism of action continues to be elucidated through cutting-edge computational and experimental studies. Molecular docking simulations published in Scientific Reports (2023) suggest that (4-chloro-2-methoxyphenyl)methanamine hydrochloride derivatives interact with multiple biological targets, including serotonin receptors and bacterial topoisomerases. This polypharmacological profile may explain the compound's broad therapeutic potential across different disease areas.

Looking forward, researchers anticipate increased clinical translation of findings related to this compound. Several pharmaceutical companies have included (4-chloro-2-methoxyphenyl)methanamine hydrochloride derivatives in their preclinical pipelines, particularly for neurological and infectious disease applications. However, challenges remain in optimizing selectivity and reducing potential off-target effects, which will be crucial for successful drug development.